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Compound of Interest

Compound Name: 2,3-Dichloropropionic acid

CAS No.: 565-64-0

Cat. No.: B1583519

Get Quote

An In-Depth Technical Guide to the Physical and Chemical Properties of 2,3-
Dichloropropionic Acid

Introduction
2,3-Dichloropropionic acid (2,3-DCPA), registered under CAS No. 565-64-0, is a halogenated

carboxylic acid of significant interest in chemical synthesis and agrochemistry.[1][2][3][4][5][6]

Its structure, featuring chlorine atoms on both the alpha and beta carbons of the propionic acid

backbone, imparts distinct chemical reactivity and physical characteristics that differentiate it

from its isomers, such as the widely known herbicide 2,2-dichloropropionic acid (Dalapon).[2][7]

This guide provides a comprehensive overview of the essential physical and chemical

properties of 2,3-DCPA, intended for researchers, chemists, and drug development

professionals. We will delve into its structural and physicochemical data, spectroscopic

signature, chemical reactivity, and the analytical methodologies required for its accurate

characterization.

Physicochemical and Structural Properties
2,3-Dichloropropionic acid is a white to off-white crystalline solid under standard conditions.

[1][2][3][5][6] Its stability is generally sound under recommended storage conditions, though its
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hygroscopic nature, inferred from related structures like its acid chloride and the 2,2-isomer,

necessitates storage in a dry, inert atmosphere.[3][8] The key physical properties are

summarized in Table 1 for rapid reference.

Table 1: Core Physicochemical Properties of 2,3-Dichloropropionic Acid

Property Value Source(s)

IUPAC Name 2,3-Dichloropropanoic acid [4]

CAS Number 565-64-0 [1][4][5]

Molecular Formula C₃H₄Cl₂O₂ [1][3][4]

Molecular Weight 142.97 g/mol [1][3]

Appearance
White to off-white crystalline

solid
[2][3][5]

Melting Point 48-52 °C [3][9]

Boiling Point 210 °C (at 760 mmHg) [3][9]

Density ~1.491 g/cm³ [9]

pKa 2.85 (at 25 °C) [3][9]

Flash Point 85.8 °C [9][10]

Vapor Pressure 0.0783 mmHg (at 25 °C) [9][10]

Water Solubility

Reported as "soluble" or

"almost transparency";

quantitative data not readily

available. The isomeric 2,2-

dichloropropionic acid is highly

soluble (90 g/100 mL at 25°C).

[9][11][12]

Solubility (Organic)
Soluble in DMSO, slightly

soluble in Methanol.
[3][9]

LogP (Octanol/Water) 0.917 - 1.0 [9]
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Structural Representation
The molecular structure of 2,3-Dichloropropionic acid is foundational to its properties. The

presence of a chiral center at the C-2 carbon means the compound can exist as a racemic

mixture of enantiomers.

Caption: 2D structure of 2,3-Dichloropropionic acid.

Spectroscopic Profile
The structural identity and purity of 2,3-DCPA are unequivocally established through a

combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR Spectroscopy: The proton NMR spectrum is expected to be relatively simple,

showing two main signals corresponding to the methine proton (-CH) at C-2 and the

methylene protons (-CH₂) at C-3.

-CH (C-2): This proton is adjacent to a chlorine atom, the carboxylic acid group, and the

chloromethyl group. It will appear as a triplet due to coupling with the two protons on C-3.

Its chemical shift is predicted to be significantly downfield, likely in the range of 4.5 - 4.8

ppm.

-CH₂ (C-3): These two protons are adjacent to a chlorine atom and the chiral center at C-

2. They will couple with the single proton on C-2, appearing as a doublet. Their chemical

shift is predicted to be in the range of 3.9 - 4.2 ppm.

-COOH: The acidic proton of the carboxyl group will appear as a broad singlet at a highly

variable, downfield position, typically >10 ppm, and its visibility can depend on the solvent

and concentration.

¹³C NMR Spectroscopy: The carbon NMR spectrum provides confirmation of the three

unique carbon environments in the molecule.

C=O (C-1): The carbonyl carbon of the carboxylic acid is the most deshielded, with a

predicted chemical shift around 170-175 ppm.
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-CHCl (C-2): The carbon atom bonded to a chlorine atom and the carboxyl group is

expected to resonate in the range of 55-60 ppm.

-CH₂Cl (C-3): The terminal carbon, bonded to a single chlorine atom, is predicted to have

a chemical shift in the range of 45-50 ppm.

Infrared (IR) Spectroscopy
The IR spectrum of 2,3-DCPA is dominated by features characteristic of a hydrogen-bonded

carboxylic acid.[13]

O-H Stretch: A very broad and strong absorption band is observed from approximately 2500

cm⁻¹ to 3300 cm⁻¹, which is characteristic of the O-H stretching vibration within a hydrogen-

bonded dimer.[14]

C-H Stretch: Aliphatic C-H stretching vibrations appear as sharper peaks just below 3000

cm⁻¹.

C=O Stretch: A strong, sharp absorption corresponding to the carbonyl stretch is expected in

the region of 1700-1730 cm⁻¹.[13]

C-O Stretch & O-H Bend: A peak between 1210-1320 cm⁻¹ can be attributed to C-O

stretching, coupled with O-H in-plane bending.[13]

C-Cl Stretch: The carbon-chlorine stretching vibrations typically appear in the fingerprint

region, generally between 600-800 cm⁻¹.

Chemical Properties and Reactivity
The chemical behavior of 2,3-DCPA is governed by the interplay between the carboxylic acid

group and the two chlorine substituents.

Acidity
With a pKa of approximately 2.85, 2,3-DCPA is a relatively strong organic acid.[3][9] The

electron-withdrawing inductive effect of the two chlorine atoms stabilizes the carboxylate anion,

increasing the acidity compared to propionic acid (pKa ~4.87).
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Nucleophilic Substitution
The chlorine atoms at the C-2 and C-3 positions are susceptible to nucleophilic substitution

reactions. The C-2 position is activated by the adjacent carboxyl group. Reactions with

nucleophiles like hydroxide can lead to the formation of hydroxy derivatives.[15] The reaction

mechanism (Sₙ1 vs. Sₙ2) will depend on the nucleophile, solvent, and reaction conditions.[16]

Dehydrochlorination
Treatment with a strong base can induce elimination reactions (dehydrochlorination), potentially

leading to the formation of chlorinated acrylic acid derivatives. This reactivity is analogous to

the dehydrochlorination of similar compounds.[11][17]

Key Reactivity Pathways

2,3-Dichloropropionic Acid

Hydroxypropionic Acids

Nucleophilic Substitution
(e.g., OH⁻)

2,3-Dichloropropanols
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(e.g., LiAlH₄)

Chlorinated Acrylic Acids

Dehydrochlorination
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Caption: Major reaction types of 2,3-Dichloropropionic acid.

Analytical Methodologies
Accurate quantification and purity assessment of 2,3-DCPA require robust analytical methods.

Due to its polarity and low volatility, direct analysis by gas chromatography can be challenging

without derivatization.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis (Post-Derivatization)
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This protocol provides a self-validating framework for the analysis of 2,3-DCPA by converting it

to a more volatile ester derivative prior to injection.

Objective: To quantify 2,3-DCPA and identify related impurities by converting the acid to its

methyl ester, which has superior chromatographic properties.

Workflow Visualization:
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GC-MS Analysis Workflow

1. Sample Weighing
(10 mg 2,3-DCPA)

2. Dissolution
(1 mL Ethyl Acetate)

3. Derivatization
(Add Diazomethane or BF₃/Methanol)

4. Reaction
(RT, 15 min)

5. Quench/Neutralize
(e.g., Acetic Acid for Diazomethane)

6. GC-MS Injection
(1 µL of supernatant)

Click to download full resolution via product page

Caption: Workflow for derivatization and GC-MS analysis.

Detailed Protocol:
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Standard/Sample Preparation: Accurately weigh ~10 mg of 2,3-DCPA into a 4 mL glass vial.

Dissolve in 1 mL of a suitable solvent like ethyl acetate or MTBE.

Derivatization (Esterification):

Rationale: Esterification of the carboxylic acid group drastically reduces polarity and

increases volatility, preventing peak tailing and improving chromatographic resolution.[18]

Method: Add a derivatizing agent such as an ethereal solution of diazomethane dropwise

until a faint yellow color persists, or use a commercially available reagent like BF₃ in

methanol (10% w/w).[2] If using BF₃/Methanol, add 50-100 µL and heat at 60°C for 30

minutes.

Validation Check: The reaction is complete when effervescence ceases (for

diazomethane) or after the specified heating time. The resulting methyl 2,3-

dichloropropionate is now amenable to GC analysis.

GC-MS Instrumentation and Conditions:

GC Column: A mid-polarity column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d.,

0.25 µm film thickness), provides excellent separation.

Injector: 250°C, Split mode (e.g., 20:1).

Carrier Gas: Helium at a constant flow of 1.0-1.2 mL/min.

Oven Program: Initial temperature of 80°C for 2 minutes, ramp at 10°C/min to 220°C, hold

for 5 minutes.

MS Detector: Electron Ionization (EI) at 70 eV. Scan range of 40-200 m/z. The mass

spectrum of the methyl ester will show a characteristic molecular ion and fragmentation

pattern confirming its identity.

Safety, Handling, and Storage
5.1 Hazard Identification 2,3-Dichloropropionic acid is classified as a hazardous substance.

[4]
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GHS Classification: Toxic if swallowed (H301), Toxic in contact with skin (H311), and Causes

severe skin burns and eye damage (H314).[4]

5.2 Handling and Personal Protective Equipment (PPE)

Work in a well-ventilated fume hood to avoid inhalation of dust or vapors.

Wear chemical-resistant gloves (e.g., nitrile), a lab coat, and chemical safety goggles or a

face shield.

Avoid contact with skin, eyes, and clothing.

5.3 Storage

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Due to its likely hygroscopic nature, storage in a desiccator or under an inert atmosphere is

recommended for analytical standards to prevent water absorption.

Keep away from incompatible materials such as strong bases and oxidizing agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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